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Compound of Interest

Compound Name: 4-Iodobiphenyl

Cat. No.: B074954 Get Quote

This technical guide provides a comprehensive overview of 4-iodobiphenyl, a key

intermediate in various fields of chemical synthesis. Designed for researchers, scientists, and

professionals in drug development, this document details its alternative names,

physicochemical properties, and significant applications. Furthermore, it offers in-depth

experimental protocols for its synthesis, supported by workflow diagrams to facilitate

understanding and replication.

Nomenclature and Identification
4-Iodobiphenyl is known by a variety of synonyms and is registered under several chemical

identifiers. Accurate identification is crucial for procurement, regulatory compliance, and

scientific literature searches.
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Synonym/Alternative Name Source

1,1'-Biphenyl, 4-iodo- [1][2]

1-Iodo-4-phenylbenzene [2][3][4]

4-Biphenyl iodide [2][3][4][5]

4-Iodo-1,1'-biphenyl [2][5]

4-Iododiphenyl [2][3][4][5]

p-Iodobiphenyl [2][3][4][5]

p-Phenyliodobenzene [2][3][4][5]

Biphenyl, 4-iodo- [2][3][4]

NSC 3791 [2][3][4]

AI3-15372 [2][3][4]

MONOIODOBIPHENYL [3][4]

Table 2: Chemical Identifiers for 4-Iodobiphenyl
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Identifier Value Source

CAS Number 1591-31-7 [1][2]

IUPAC Name 1-iodo-4-phenylbenzene [2]

Molecular Formula C₁₂H₉I [1][2][3]

Molecular Weight 280.10 g/mol [1][2][6]

InChI

InChI=1S/C12H9I/c13-12-8-6-

11(7-9-12)10-4-2-1-3-5-10/h1-

9H

[2][6]

InChIKey
NXYICUMSYKIABQ-

UHFFFAOYSA-N
[2][6]

SMILES
C1=CC=C(C=C1)C2=CC=C(C

=C2)I
[2][6]

EC Number 216-469-1 [6]

PubChem CID 15322 [2]

Physicochemical Properties
The physical and chemical properties of 4-iodobiphenyl are fundamental to its handling,

storage, and application in chemical reactions.

Table 3: Physicochemical Data for 4-Iodobiphenyl
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Property Value Source

Appearance
Off-white or light yellow

crystalline solid/powder
[1][7]

Melting Point 110-114 °C [1][6]

Boiling Point 320-322.7 °C (at 760 mmHg) [1][3][7]

Density 1.584 g/cm³ [1]

Flash Point 145.8 °C [1][3]

Water Solubility Slightly soluble [3][7]

Refractive Index 1.64 [1]

Purity
>99.5% (typical commercial

grade)
[1]

Storage

Keep in a dark place, sealed in

dry, room temperature

conditions

[3]

Applications in Research and Development
4-Iodobiphenyl serves as a versatile building block in organic synthesis, with significant

applications in materials science and medicinal chemistry.

Organic Light-Emitting Diodes (OLEDs): It is a critical precursor for synthesizing organic

semiconductors and light-emitting materials used in OLED displays.[1][8] The biphenyl core

allows for the construction of extended π-conjugated systems essential for desirable charge

transport and luminescence properties.[8]

Liquid Crystal Materials: As an important intermediate, 4-iodobiphenyl is used in the

synthesis of biphenyl liquid crystal materials, which are valued for their optical and chemical

stability.[9] Its structure is crucial for creating the rod-like molecules that form liquid

crystalline phases.[10]
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Pharmaceutical Synthesis: In the pharmaceutical industry, 4-iodobiphenyl is an

intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and drug

candidates.[8][11] The biphenyl scaffold can be elaborated to create complex molecules with

potential therapeutic activities.[8]

Cross-Coupling Reactions: The iodine substituent makes it an excellent substrate for

palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling,

enabling the precise construction of complex biaryl systems.[8][9]

Logical Relationships of 4-Iodobiphenyl Applications
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Caption: Applications of 4-Iodobiphenyl.

Experimental Protocols
Detailed methodologies for the synthesis of 4-iodobiphenyl are provided below, reflecting

common laboratory practices.
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This modern approach offers high yields and milder reaction conditions, utilizing a palladium

catalyst.[9]

Reaction Scheme: 1,4-diiodobenzene + Phenylboronic acid → 4-Iodobiphenyl

Materials and Reagents:

1,4-diiodobenzene (32.9g, 0.1 mol)

Phenylboronic acid (12.2g, 0.1 mol)

Sodium carbonate (21.2g, 0.2 mol)

Pd/C catalyst (4.2g, 0.2 mol%)

Water (150 ml)

Ethyl acetate

Ethanol

Procedure:

To a 500ml reaction flask, add 1,4-diiodobenzene, phenylboronic acid, sodium carbonate,

and water.

Stir the mixture until uniform.

Add the Pd/C catalyst to the flask.

Heat the reaction mixture to 60°C and maintain for 6 hours.

Cool the reaction solution to room temperature.

Filter the solution to recover the Pd/C catalyst. The catalyst can be washed with water and

recycled.

Extract the filtrate with ethyl acetate.
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The organic layer is subjected to rotary evaporation to remove the solvent, yielding the crude

product.

Recrystallize the crude product from ethanol to obtain pure 4-iodobiphenyl. (Yield: 26.6g,

95%).[9]
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Caption: Workflow for Suzuki Coupling Synthesis.
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This is a more traditional method for synthesizing 4-iodobiphenyl.[12]

Materials and Reagents:

Biphenyl (15.4 g)

Glacial acetic acid (100 ml)

Water (~25 ml and 300 ml)

Iodine (12.7 g)

Sodium peroxydisulfate (12.5 g)

Tetrachloromethane (8 ml)

Methanol

Procedure:

Dissolve biphenyl in glacial acetic acid in a reaction vessel.

Add water at 80°C until the solution becomes turbid.

Add iodine, sodium peroxydisulfate, and tetrachloromethane. The tetrachloromethane helps

to wash down any sublimed iodine.

Stir the mixture vigorously for approximately 3 hours, or until the color of the iodine has

disappeared.

Add 300 ml of water to precipitate the crude product.

Filter off the crude 4-iodobiphenyl and dry it.

The crude product, which also contains unreacted biphenyl, is purified by distillation (b.p.

118-125°C/0.05 mm).

Further purify by recrystallization from methanol to yield pure 4-iodobiphenyl (m.p. 112°C).

(Yield: 62%).[12]
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Caption: Workflow for Direct Iodination Synthesis.
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Safety Information
4-Iodobiphenyl is associated with several hazards and should be handled with appropriate

safety precautions.

Table 4: GHS Hazard Classifications

Hazard Statement Description

H302 Harmful if swallowed

H318 Causes serious eye damage

H410 Very toxic to aquatic life with long lasting effects

Source:[2][6]

Standard personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical. Work should be conducted in a well-ventilated

area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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